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Chemical Profile of Hexahydroindan

The table below summarizes the available identifying information for hexahydreindan, though key solvent

property data is missing [1].

Property

Value |/ Description

Common Name
Chemical Formula

Average Molecular Weight

IUPAC Name

SMILES

Class

logP (Predicted)

Polar Surface Area

Hexahydroindan [1]

CoHye [1]

124.227 g/mol [1]
octahydro-1H-indene [1]
Ccilcczaccecee2c [1]

Polycyclic hydrocarbon [1]

4.43 (ALOGPS); 3.22 (ChemAxon) [1]

0 Az [1]
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Property Value / Description
Boiling Point Not Available
Melting Point Not Available
Water Solubility Not Available
Dielectric Constant Not Available
Dipole Moment Not Available
Toxicity Data Not Available

Methodology for Solvent Comparison

To objectively compare solvent performance, you can adapt the following experimental protocols. The

workflow for this comparative analysis can be visualized as follows:
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Solvent Comparison Workflow

Start Evaluation

Report Findings

Click to download full resolution via product page

Physicochemical Property Analysis

¢ Key Properties to Measure: Boiling point, melting point, vapor pressure, density, viscosity, refractive
index, dielectric constant, dipole moment, and Hansen solubility parameters.

¢ Experimental Protocol: Use standard ASTM methods. For example, determine boiling point using
ASTM D1120, viscosity using a calibrated viscometer (ASTM D445), and density using a digital
densitometer.
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Chromatographic Performance

¢ Objective: Assess performance as a mobile phase component in Reversed-Phase Liquid
Chromatography (RP-LC) [2].
e Experimental Setup:
o Stationary Phases: Use at least three different columns (e.g., C18, diphenyl, perfluorinated
phenyl) [2].
o Test Mixtures: Prepare mixtures of non-polar and polar analytes.
o Comparison Solvents: Test hexahydroindan against conventional solvents (Acetonitrile,
Methanol) and established green solvents (Ethanol, Dimethyl Carbonate) [2].
¢ Key Metrics: Measure retention factor, selectivity, plate number (efficiency), resolution, and peak
asymmetry (tailing factor).

Application-Specific Testing

¢ Extraction Efficiency: Test the extraction yield of a target natural product or pharmaceutical
intermediate from a solid matrix. Compare against control solvents.

¢ Reaction Solvent Performance: Use as a medium for a standard test reaction (e.g., esterification).
Monitor reaction yield, rate, and byproduct formation.

Data Integration and Multi-Criteria Decision Analysis (MCDA)

¢ Method: Use an algorithm like TOPSIS (Technique for Order Preference by Similarity to Ideal
Solution) to integrate multiple performance criteria [2].

¢ Criteria to Include: Combine performance data (e.g., resolution, run time) with environmental,
health, and safety metrics [2].

Framework for a Comparative Data Table

Once you conduct experiments, you can structure your findings in a table like the one below. This is a

template with example column headers.
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. . - Dimethyl
Property | Metric Hexahydroindan Acetonitrile Methanol Ethanol
Carbonate

Dielectric [Your Data] 37.5 32.7 24.6 3.1
Constant
Viscosity (cP @  [Your Data] 0.34 0.55 1.08 0.63
25°C)
RP-LC [Your Data] [Reference [Reference [Reference [Reference
Resolution Data] Data] Data] Data]
(Analyte X)
RP-LC Tailing [Your Data] [Reference [Reference [Reference [Reference
Factor Data] Data] Data] Data]
TOPSIS Score [Your Data] [Reference [Reference [Reference [Reference

Data] Data] Data] Data]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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